Cas no 2253631-94-4 (Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate
• CAS No: 2253631-94-4
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5903970
• PubChem ID: 165732148
• Update Time: 2025-11-01

Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4a-(hydroxymethyl)octahydroquinoline-1(2H)-carboxylate
• 2253631-94-4
• EN300-6729983
• tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate
• Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate

• Inchi： 1S/C15H27NO3/c1-14(2,3)19-13(18)16-10-6-9-15(11-17)8-5-4-7-12(15)16/h12,17H,4-11H2,1-3H3
• InChI Key： HUNBQHSQDCOVFO-UHFFFAOYSA-N
• SMILES： OCC12CCCN(C(=O)OC(C)(C)C)C1CCCC2

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate

Introduction to Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate (CAS No. 2253631-94-4)

Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate, a compound with the CAS number 2253631-94-4, is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the decahydroquinoline family, a class of heterocyclic structures known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate features a decahydroquinoline core, which is a seven-membered aromatic ring system fused with a piperidine ring. This unique structural motif contributes to its intriguing chemical properties and biological interactions. The presence of a hydroxymethyl group at the 4a position and a tert-butyl ester group at the 1-position further enhances its reactivity and functionality, making it a valuable scaffold for drug discovery and molecular design.

In recent years, there has been growing interest in decahydroquinoline derivatives due to their potential as pharmacological agents. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxymethyl group in Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate serves as a key functional moiety that can participate in various biochemical reactions, including hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The tert-butyl ester group provides a handle for further functionalization, allowing researchers to modify the molecule in various ways to optimize its biological activity. For instance, the ester can be hydrolyzed to form a carboxylic acid, or it can be converted into other functional groups such as amides or alcohols, depending on the desired application.

Recent studies have highlighted the importance of decahydroquinoline derivatives in developing novel therapeutic strategies. For example, researchers have demonstrated that certain decahydroquinolines exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation. The structural features of Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate, including its hydroxymethyl and tert-butyl ester groups, make it an attractive candidate for further investigation in this context.

The synthesis of Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the construction of the decahydroquinoline core through cyclization reactions, followed by functionalization at the 4a and 1 positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision.

In terms of applications, Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate has shown promise in preclinical studies as a lead compound for drug development. Its ability to interact with biological targets suggests potential therapeutic benefits in various diseases. However, further research is needed to fully elucidate its mechanism of action and to evaluate its safety and efficacy in human trials.

The compound's unique structural features also make it an interesting tool for studying molecular recognition processes. By understanding how Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate interacts with biological targets, researchers can gain insights into the structure-activity relationships that govern drug design. This information can be used to develop more effective drugs with improved pharmacokinetic properties.

As our understanding of chemical biology continues to evolve, compounds like Tert-butyl 4a-(hydroxymethyl)-decahydroquinoline-1-carboxylate will play an increasingly important role in drug discovery and development. Their multifaceted properties and synthetic accessibility make them valuable assets for researchers working on next-generation therapeutics. With ongoing advancements in synthetic chemistry and biotechnology, the future looks bright for these innovative molecules.